Cas no 90846-21-2 (Butanediamide,N'-[5-[[4-[[5-(acetylhydroxyamino)pentyl]amino]-1,4-dioxobutyl]hydroxyamino]pentyl]-N-hydroxy-N-[5-(methylamino)pentyl]-(9CI))

• Product Name: Butanediamide,N'-[5-[[4-[[5-(acetylhydroxyamino)pentyl]amino]-1,4-dioxobutyl]hydroxyamino]pentyl]-N-hydroxy-N-[5-(methylamino)pentyl]-(9CI)
• CAS No: 90846-21-2
• MF: C₂₆H₅₀N₆O₈
• MW: 574.710607051849
• CID: 807913
• Update Time: 2022-07-27

Butanediamide,N'-[5-[[4-[[5-(acetylhydroxyamino)pentyl]amino]-1,4-dioxobutyl]hydroxyamino]pentyl]-N-hydroxy-N-[5-(methylamino)pentyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• Butanediamide,N'-[5-[[4-[[5-(acetylhydroxyamino)pentyl]amino]-1,4-dioxobutyl]hydroxyamino]pentyl]-N-hydroxy-N-[5-(methylamino)pentyl]-(9CI)
• N-methyldeferrioxamine B

• Inchi： 1S/C26H50N6O8/c1-22(33)30(38)19-9-4-7-17-28-23(34)13-15-26(37)32(40)21-11-5-8-18-29-24(35)12-14-25(36)31(39)20-10-3-6-16-27-2/h27,38-40H,3-21H2,1-2H3,(H,28,34)(H,29,35)
• InChI Key： ADMPTTDMVDGFDH-UHFFFAOYSA-N
• SMILES： C(=O)(N(O)CCCCCNC(=O)CCC(=O)N(O)CCCCCNC)CCC(=O)NCCCCCN(O)C(=O)C

Computed Properties

• Exact Mass: 332.961308
• Monoisotopic Mass: 332.961308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 171